N-(4-isothiocyano-2-nitrophenyl)-2-aminoethanesulfonate
N-(4-isothiocyano-2-nitrophenyl)-2-aminoethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
112727-00-1
VCID:
VC0040841
InChI:
InChI=1S/C8H11N3O5S/c9-6-1-2-7(8(5-6)11(12)13)10-3-4-17(14,15)16/h1-2,5,10H,3-4,9H2,(H,14,15,16)
SMILES:
C1=CC(=C(C=C1N)[N+](=O)[O-])NCCS(=O)(=O)O
Molecular Formula:
C9H8N3O5S2-
Molecular Weight:
261.26 g/mol
N-(4-isothiocyano-2-nitrophenyl)-2-aminoethanesulfonate
CAS No.: 112727-00-1
Main Products
VCID: VC0040841
Molecular Formula: C9H8N3O5S2-
Molecular Weight: 261.26 g/mol
CAS No. | 112727-00-1 |
---|---|
Product Name | N-(4-isothiocyano-2-nitrophenyl)-2-aminoethanesulfonate |
Molecular Formula | C9H8N3O5S2- |
Molecular Weight | 261.26 g/mol |
IUPAC Name | 2-(4-amino-2-nitroanilino)ethanesulfonic acid |
Standard InChI | InChI=1S/C8H11N3O5S/c9-6-1-2-7(8(5-6)11(12)13)10-3-4-17(14,15)16/h1-2,5,10H,3-4,9H2,(H,14,15,16) |
Standard InChIKey | QTTQPIUFBMYSKX-UHFFFAOYSA-M |
SMILES | C1=CC(=C(C=C1N)[N+](=O)[O-])NCCS(=O)(=O)O |
Canonical SMILES | C1=CC(=C(C=C1N)[N+](=O)[O-])NCCS(=O)(=O)O |
Synonyms | N-(4-isothiocyano-2-nitrophenyl)-2-aminoethanesulfonate NIP-taurine |
PubChem Compound | 5748399 |
Last Modified | Nov 11 2021 |
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